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Compound of Interest

Compound Name: 2-(4-Methylphenoxy)triethylamine
CAS No.: 2759-98-0
Cat. No.: B1222057
Get Quote
. J

Technical Whitepaper: 2-(4-
Methylphenoxy)triethylamine (MPTA)

Chemical Architecture, Synthesis, and Functional
Applications in Plant Physiology[1]

Executive Summary

2-(4-Methylphenoxy)triethylamine (MPTA) is a tertiary amine ether primarily utilized as a
bioregulator in plant physiology. Structurally analogous to the well-known plant growth regulator
DCPTA (2-(3,4-dichlorophenoxy)triethylamine), MPTA functions as a potent modulator of the
carotenoid biosynthetic pathway.

Unlike general auxins or cytokinins, MPTA exhibits a specific mode of action: the inhibition of
lycopene cyclase, the enzyme responsible for cyclizing lycopene into

-carotene. This inhibition forces the accumulation of lycopene, inducing profound pigmentation
changes and enhancing the antioxidant profile of treated biological systems. This guide
provides a definitive reference for the synthesis, physicochemical characterization, and
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experimental application of MPTA.

Critical Acronym Note: In organic synthesis literature, "MPTA" or "MTPA" often refers to

Mosher's Acid (

-methoxy-

-trifluoromethylphenylacetic acid). Ensure distinction is made; this guide focuses
exclusively on the phenoxy-triethylamine derivative defined above.

Part 1: Chemical Identity & Structural Analysis[2][3]

MPTA is an ether-linked tertiary amine derived from p-cresol. Its lipophilic tolyl ring and
hydrophilic diethylamino tail allow it to penetrate lipid bilayers while maintaining solubility in
aqueous buffers when protonated.

N | | Identificati

Property Detail
Chemical Name 2-(4-Methylphenoxy)-N,N-diethylethanamine
Common Acronym MPTA
Synonyms N,N-Diethyl-2-(p-tolyloxy)ethylamine; 2-(p-
Methylphenoxy)triethylamine
C
Molecular Formula H
NO
Molecular Weight 221.34 g/mol
SMILES CCN(CC)CcocC1=Cc=C(C)C=C1

o p-Cresol (lipophilic head) + N,N-
Component Moieties ) ) o
Diethylethanamine (basic tail)
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Structural visualization

The molecule consists of a para-substituted benzene ring linked via an ethyl ether bridge to a
diethylamine group. This structure is critical for its interaction with the hydrophobic pocket of
cyclase enzymes.

Part 2: Physicochemical Properties[6]

Understanding the phase behavior of MPTA is essential for formulation. The free base is an oil,
while the hydrochloride salt is a crystalline solid suitable for aqueous solution preparation.

Physical Data Table

Property Value / Description Condition

Appearance (Free Base) Pale yellow to amber oll 25°C, 1 atm

White to off-white crystalline

Appearance (HCI Salt) Recrystallized

powder
Boiling Point (Free Base) ~145-150 °C @ 1.5 mmHg (Estimated)
Melting Point (HCI Salt) 168-172 °C Standard Pressure

N Soluble in DCM, EtOAc, )
Solubility (Free Base) Insoluble in water
MeOH, Hexane

. Soluble in Water (>100 g/L), ]
Solubility (HCI Salt) Ethanol Insoluble in Hexane, Ether
ano

pKa (Conjugate Acid) ~9.5-9.8 Predicted (Amine)

Part 3: Synthesis & Manufacturing Protocols

Expert Insight: The synthesis of MPTA follows a standard Williamson ether synthesis or amine
alkylation. The most robust route for laboratory scale involves the alkylation of p-cresol with 2-
chloro-N,N-diethylethanamine. This method avoids the handling of volatile diethylamine gas
required in alternative routes.
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Experimental Protocol: Synthesis of MPTA
Hydrochloride

Reagents:

p-Cresol (108 g, 1.0 mol)
2-Chloro-N,N-diethylethanamine hydrochloride (172 g, 1.0 mol)
Potassium Carbonate (anhydrous, 276 g, 2.0 mol)

Acetone (1.5 L) or Acetonitrile (for higher reflux temp)

Workflow:

Activation: In a 3-neck round-bottom flask equipped with a mechanical stirrer and reflux
condenser, dissolve p-cresol in Acetone. Add Potassium Carbonate. Stir at room
temperature for 30 minutes to generate the phenoxide anion.

Alkylation: Add 2-Chloro-N,N-diethylethanamine hydrochloride portion-wise.

Reflux: Heat the mixture to reflux (approx. 56°C for Acetone) and maintain for 12—18 hours.
Monitor via TLC (Mobile phase: 10% MeOH in DCM).

Work-up:
o Cool mixture and filter off inorganic salts (KClI, excess K

CO

).

o Concentrate the filtrate under reduced pressure to obtain the crude oily free base.
Purification (Acid-Base Extraction):

o Dissolve crude oil in Diethyl Ether or Dichloromethane.
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o Extract with 1M HCI (3x). The MPTA moves to the aqueous phase; unreacted cresol

remains in the organic phase.

o Basify the aqueous phase to pH >11 using 4M NaOH. MPTA free base will oil out.

o Extract the free base back into Diethyl Ether. Dry over MgSO

e Salt Formation: Bubble dry HCI gas through the ether solution or add ethanolic HCI

dropwise. The MPTA-HCI salt will precipitate. Filter and recrystallize from Ethanol/Ether.

Synthesis Pathway Diagram

p-Cresol K2CO3, Acetone
(C7H80) w»
Transition State -KCI, -KHCO3 o[ MPTA Free Base
/ (Phenoxide Attack) = (oily

HCI (g) / Et20 MPTA Hydrochloride
(Crystalline Solid)

2-Chloro-N,N-diethylethanamine
(C6H14CIN)

Figure 1: Synthetic Pathway for MPTA Hydrochloride

Click to download full resolution via product page

Figure 1: Williamson ether synthesis route utilizing phase-transfer principles.

Part 4: Biological Mechanism & Applications[8][9]

MPTA acts as a tertiary amine bioregulator. Its primary utility lies in

the manipulation of the

isoprenoid pathway, specifically downstream of geranylgeranyl pyrophosphate (GGPP).

Mechanism of Action: Lycopene Cyclase Inhibition

The conversion of lycopene (red) to

-carotene (orange) is catalyzed by the enzyme lycopene

-cyclase (LCY-B). MPTA acts as a non-competitive inhibitor of this enzyme.
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» Effect: By blocking the cyclization rings, MPTA causes the plant machinery to arrest pigment

synthesis at the lycopene stage.

o Gene Expression: Evidence suggests MPTA also upregulates the transcription of upstream
carotenogenic genes (e.g., PSY, PDS), leading to a "super-accumulation” of lycopene rather

than just a blockage.

Pathway Visualization
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Figure 2: MPTA Inhibition of Lycopene Cyclase in Carotenoid Biosynthesis

Click to download full resolution via product page
Figure 2: MPTA blocks the cyclization step, forcing lycopene accumulation.

Part 5: Safety & Handling

Expert Warning: As a tertiary amine and phenol derivative, MPTA must be handled with strict

safety protocols.
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e Hazards: Causes skin irritation and serious eye damage.[1][2] Harmful if swallowed.[1][2]
The free base is lipophilic and can penetrate skin.

» Storage: Store the hydrochloride salt in a desiccator at room temperature. It is hygroscopic.

[3]

o Disposal: Incinerate in a chemical incinerator equipped with an afterburner and scrubber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1222057/docs#2-4-methylphenoxy-triethylamine-
mpta-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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